Cas no 947685-14-5 ((S)-N1-BOC-2-(3-INDOLYLMETHYL)PIPERAZINE)

• Product Name: (S)-N1-BOC-2-(3-INDOLYLMETHYL)PIPERAZINE
• CAS No: 947685-14-5
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• MDL: MFCD04972242
• CID: 1001260
• PubChem ID: 17998953
• Update Time: 2025-07-19

(S)-N1-BOC-2-(3-INDOLYLMETHYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• (S)-N1-BOC-2-(3-INDOLYLMETHYL)PIPERAZINE
• (S)-3-(1-Boc-2-piperazinylmethyl)indole
• tert-butyl (2S)-2-(1H-indol-3-ylmethyl)piperazine-1-carboxylate
• (S)-tert-Butyl 2-((1H-indol-3-yl)methyl)piperazine-1-carboxylate
• MFCD04972242
• SCHEMBL4317754
• TERT-BUTYL (2S)-2-[(1H-INDOL-3-YL)METHYL]PIPERAZINE-1-CARBOXYLATE
• (S)-2-(1H-Indol-3-ylmethyl)piperazine,n1-boc protected
• 947685-14-5
• AKOS027384413
• (2S)-2-[(1H-INDOL-3-YL)METHYL]PIPERAZINE, N1-BOC PROTECTED
• (S)-2-(1H-Indol-3-ylmethyl)piperazine, N1-BOC protected

• MDL： MFCD04972242
• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)21-9-8-19-12-14(21)10-13-11-20-16-7-5-4-6-15(13)16/h4-7,11,14,19-20H,8-10,12H2,1-3H3/t14-/m0/s1
• InChI Key： SZFISJWVBISQGR-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@@H]1CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 315.19500
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.36000
• LogP: 3.18600

(S)-N1-BOC-2-(3-INDOLYLMETHYL)PIPERAZINE Security Information

• Hazardous Material Identification：

Additional information on (S)-N1-BOC-2-(3-INDOLYLMETHYL)PIPERAZINE

Introduction to (S)-N1-BOC-2-(3-indolylmethyl)piperazine and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 947685-14-5 is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry. Specifically, the product name (S)-N1-BOC-2-(3-indolylmethyl)piperazine refers to a chiral piperazine derivative that features a bulky BOC (tert-butoxycarbonyl) protecting group on the nitrogen atom and an indolylmethyl side chain. This particular configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

Chiral piperazine derivatives are of paramount importance in drug design due to their ability to interact selectively with biological targets. The presence of the (S)-configuration at the nitrogen atom ensures that the compound exhibits specific stereochemical properties, which can significantly influence its pharmacological activity. In recent years, there has been a growing interest in the development of drugs that target neurological and psychiatric disorders, where the precise stereochemistry of piperazine derivatives plays a crucial role.

The indolylmethyl side chain in (S)-N1-BOC-2-(3-indolylmethyl)piperazine is particularly noteworthy, as indole derivatives are known for their wide range of biological activities. Indole-based compounds have been extensively studied for their potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases. The combination of the piperazine core and the indolylmethyl group creates a scaffold that is well-suited for further functionalization, enabling the synthesis of novel therapeutic agents.

In the context of modern medicinal chemistry, the use of protecting groups like BOC is essential for ensuring regioselectivity and stability during synthetic processes. The BOC group not only protects the nitrogen atom from unwanted reactions but also provides a convenient handle for subsequent modifications. This feature makes (S)-N1-BOC-2-(3-indolylmethyl)piperazine an invaluable building block for constructing more complex molecules.

Recent advancements in drug discovery have highlighted the importance of high-throughput screening and computational modeling in identifying lead compounds. The structural features of (S)-N1-BOC-2-(3-indolylmethyl)piperazine make it an attractive candidate for such approaches. By leveraging computational tools, researchers can predict its binding affinity to various biological targets and optimize its structure for improved efficacy.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals, where its unique structural properties contribute to enhanced performance and selectivity. The versatility of (S)-N1-BOC-2-(3-indolylmethyl)piperazine underscores its significance as a chemical entity with broad utility.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and dysregulation of kinase activity is associated with numerous diseases, including cancer. By designing molecules that specifically target kinases, researchers can develop treatments that modulate these pathways effectively. The indolylmethyl group in (S)-N1-BOC-2-(3-indolylmethyl)piperazine provides a scaffold that can be modified to create potent kinase inhibitors.

The BOC protecting group also facilitates the introduction of additional functional groups, allowing for further derivatization. This flexibility is crucial for tailoring the compound's properties to meet specific requirements. For instance, introducing hydroxyl or carboxylic acid groups can enhance its solubility or binding affinity, depending on the intended application.

In conclusion, (S)-N1-BOC-2-(3-indolylmethyl)piperazine represents a significant advancement in medicinal chemistry. Its unique structural features make it a versatile intermediate for synthesizing pharmacologically active molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will remain at the forefront of drug discovery efforts.